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Compound of Interest

Compound Name: Chlorthenoxazine

Cat. No.: B1668886 Get Quote

Despite a comprehensive search for technical information, Chlorthenoxazine remains an

enigmatic compound with a scarcity of detailed scientific data in the public domain. While

classified as a nonsteroidal anti-inflammatory agent, specific details regarding its mechanism of

action, pharmacodynamics, and clinical efficacy are not readily available in scientific literature

or commercial drug databases.

Chlorthenoxazine, also known by its chemical name 2-(2-chloroethyl)-2,3-dihydro-1,3-

benzoxazin-4-one, is a benzoxazine derivative[1]. It has been marketed under various names

and is identified by several chemical and database identifiers. However, beyond this basic

information, a thorough investigation into its pharmacological profile yields limited results,

suggesting it may be an older, less-studied, or less commonly used compound.

Synonyms and Alternative Names
A significant body of information that is readily available for Chlorthenoxazine is its extensive

list of synonyms and alternative names. These have been compiled from various chemical

databases and supplier information.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 4 Tech Support

https://www.benchchem.com/product/b1668886?utm_src=pdf-interest
https://www.benchchem.com/product/b1668886?utm_src=pdf-body
https://www.benchchem.com/product/b1668886?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Chlorthenoxazine
https://www.benchchem.com/product/b1668886?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1668886?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Type Name

Systematic Name
2-(2-chloroethyl)-2,3-dihydro-1,3-benzoxazin-4-

one[1]

Brand/Trade Names

Apirazin, Reumagrip, Valmorin, Ossazone,

Valtorin, Ossipirina, Piroxina, Reulin, Reugaril,

Betix[1]

Alternative Chemical Names

Chlorethylbenzmethoxazone, 2-(2-

Chloroethyl)-3-aza-4-chromanone, 2-(2-

chloroethyl)-2,3-dihydro-4H-1,3-benzoxazin-4-

one, 2-(2-Chloroethyl)-2,3-dihydro-4-oxo-1,3-

benzoxazine, 2-(2-Chloroethyl)-2H-1,3-

benzoxazin-4(3H)-one[1][2]

Developmental Codes/Identifiers AP 67, AP-67, NSC-525254

Other Languages

Clortenoxazina (Spanish/Portuguese),

Chlorthenoxazinum (Latin), Chlorthenoxazin

(German)

CAS Number 132-89-8

ChEMBL ID CHEMBL124815

PubChem CID 8602

Technical Data and Experimental Protocols: A
Notable Absence
The core requirements of an in-depth technical guide, including quantitative data, detailed

experimental protocols, and signaling pathway diagrams, could not be fulfilled due to a lack of

available information in the public domain. Extensive searches of scientific literature databases,

patent repositories, and clinical trial registries for "Chlorthenoxazine" and its various

synonyms did not yield any specific results containing the requested level of detail.

The search results were frequently confounded by information pertaining to similarly named but

chemically distinct drugs, such as Chlorhexidine, an antiseptic, and Chlorzoxazone, a muscle
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relaxant. This further highlights the obscurity of Chlorthenoxazine in the current scientific

landscape.

Classification and Therapeutic Use
Based on the limited information available, Chlorthenoxazine is classified as a nonsteroidal

anti-inflammatory drug (NSAID). Its therapeutic functions are listed as antipyretic and

analgesic, suggesting its use in reducing fever and pain. However, without access to clinical

trial data or detailed pharmacological studies, the specifics of its efficacy and safety profile

remain unknown.

Conclusion
In conclusion, while Chlorthenoxazine is a recognized chemical entity with a variety of

synonyms, it is not a well-documented compound in publicly accessible scientific and medical

literature. The information required to construct a comprehensive technical guide, including

quantitative data, experimental methodologies, and mechanistic pathways, is not available.

Researchers, scientists, and drug development professionals interested in this compound

would likely need to conduct foundational research to elucidate its pharmacological properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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